ethyl 1-(3-{4-[(propylamino)sulfonyl]phenyl}propanoyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[3-[4-(propylsulfamoyl)phenyl]propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H30N2O5S/c1-3-13-21-28(25,26)18-8-5-16(6-9-18)7-10-19(23)22-14-11-17(12-15-22)20(24)27-4-2/h5-6,8-9,17,21H,3-4,7,10-15H2,1-2H3
• InChI Key: CSQIGVOSZIRKGD-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)C(=O)OCC
• Molecular Formula: C20H30N2O5S
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes starting from basic piperidine derivatives. For instance, the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives showcases a similar process where starting from ethyl piperidine-4-carboxylate, through several reactions including sulfonylation and hydrazide formation, a variety of compounds with potential biological activities are synthesized (Khalid, Rehman, & Abbasi, 2014).

Molecular Structure Analysis

The molecular structure of compounds related to "ethyl 1-(3-{4-[(propylamino)sulfonyl]phenyl}propanoyl)-4-piperidinecarboxylate" has been explored using various spectroscopic techniques. For instance, the crystal structure of (2S,6R) Ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate was determined, highlighting the importance of X-ray diffraction studies in understanding the conformational aspects of such molecules (Sambyal, Bamezai, Razdan, & Gupta, 2011).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves interactions with biological targets. For example, sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating the broad utility of these compounds beyond their structural complexity (Khalid et al., 2016).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure play a crucial role in the application and study of these compounds. Although specific data on "this compound" are not detailed, related research emphasizes the significance of characterizing these attributes for compound handling and formulation (Rajnikant et al., 2010).

Chemical Properties Analysis

Chemical properties, including reactivity with different reagents, stability under various conditions, and potential for derivatization, are essential for understanding the compound's versatility. Studies on similar molecules highlight the importance of exploring these aspects to harness their full potential in various applications, including as intermediates in the synthesis of more complex molecules or as active pharmaceutical ingredients (Vinaya et al., 2009).